Cas no 883864-69-5 (3-hydrazinyl-4-(trifluoromethyl)pyridine)

3-Hydrazinyl-4-(trifluoromethyl)pyridine is a versatile heterocyclic compound featuring a hydrazinyl substituent and a trifluoromethyl group on a pyridine scaffold. Its unique structure makes it valuable as a building block in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydrazinyl moiety offers reactivity for further functionalization, such as condensation or cyclization reactions. This compound is particularly useful in medicinal chemistry for designing inhibitors or ligands due to its electron-withdrawing and hydrogen-bonding capabilities. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-hydrazinyl-4-(trifluoromethyl)pyridine structure
883864-69-5 structure
Product name:3-hydrazinyl-4-(trifluoromethyl)pyridine
CAS No:883864-69-5
MF:C6H6F3N3
MW:177.127151012421
MDL:MFCD11113387
CID:710447
PubChem ID:38372286

3-hydrazinyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-hydrazinyl-4-(trifluoromethyl)-
    • [4-(trifluoromethyl)pyridin-3-yl]hydrazine
    • 3-hydrazinyl-4-(trifluoromethyl)Pyridine
    • EN300-275914
    • AKOS005063698
    • (4-Trifluoromethylpyridin-3-yl)-hydrazine
    • Pyridine, 3-hydrazinyl-4-(trifluoromethyl)-
    • MFCD11113387
    • SCHEMBL3280218
    • 883864-69-5
    • (4-Trifluoromethyl-pyridin-3-yl)-hydrazine
    • DTXSID80653396
    • 3-Hydrazino-4-(trifluoromethyl)pyridine
    • AS-6408
    • FT-0707887
    • PALDQZJRDATNMP-UHFFFAOYSA-N
    • 1-(4-(trifluoromethyl)pyridin-3-yl)hydrazine
    • 3-hydrazinyl-4-(trifluoromethyl)pyridine
    • MDL: MFCD11113387
    • Inchi: InChI=1S/C6H6F3N3/c7-6(8,9)4-1-2-11-3-5(4)12-10/h1-3,12H,10H2
    • InChI Key: PALDQZJRDATNMP-UHFFFAOYSA-N
    • SMILES: C1=CN=CC(=C1C(F)(F)F)NN

Computed Properties

  • Exact Mass: 177.05138169g/mol
  • Monoisotopic Mass: 177.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9Ų
  • Surface Charge: 0
  • XLogP3: 1
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.442
  • Boiling Point: 265℃
  • Flash Point: 114℃

3-hydrazinyl-4-(trifluoromethyl)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB475039-1 g
(4-Trifluoromethyl-pyridin-3-yl)-hydrazine, 95%; .
883864-69-5 95%
1g
€811.00 2023-07-18
abcr
AB475039-1g
(4-Trifluoromethyl-pyridin-3-yl)-hydrazine, 95%; .
883864-69-5 95%
1g
€811.00 2025-02-19
Enamine
EN300-275914-10g
3-hydrazinyl-4-(trifluoromethyl)pyridine
883864-69-5
10g
$3007.0 2023-09-10
A2B Chem LLC
AC14349-500mg
pyridine, 3-hydrazinyl-4-(trifluoromethyl)-
883864-69-5 95%+
500mg
$542.00 2024-04-19
Key Organics Ltd
AS-6408-0.5g
(4-Trifluoromethyl-pyridin-3-yl)-hydrazine
883864-69-5 >95%
0.5g
£293.00 2025-02-09
Enamine
EN300-275914-0.05g
3-hydrazinyl-4-(trifluoromethyl)pyridine
883864-69-5 95.0%
0.05g
$587.0 2025-03-20
Enamine
EN300-275914-0.1g
3-hydrazinyl-4-(trifluoromethyl)pyridine
883864-69-5 95.0%
0.1g
$615.0 2025-03-20
abcr
AB475039-500 mg
(4-Trifluoromethyl-pyridin-3-yl)-hydrazine, 95%; .
883864-69-5 95%
500MG
€452.00 2023-07-18
Enamine
EN300-275914-5.0g
3-hydrazinyl-4-(trifluoromethyl)pyridine
883864-69-5 95.0%
5.0g
$2028.0 2025-03-20
Enamine
EN300-275914-0.5g
3-hydrazinyl-4-(trifluoromethyl)pyridine
883864-69-5 95.0%
0.5g
$671.0 2025-03-20

Additional information on 3-hydrazinyl-4-(trifluoromethyl)pyridine

3-Hydrazinyl-4-(Trifluoromethyl)pyridine: A Versatile Compound with Potential in Pharmaceutical Research

3-Hydrazinyl-4-(trifluoromethyl)pyridine (CAS No. 883864-69-5) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its distinct chemical structure and potential biological activities. This compound, characterized by its trifluoromethyl group and hydrazinyl functionality, offers a range of applications in drug discovery and development.

The chemical structure of 3-hydrazinyl-4-(trifluoromethyl)pyridine is particularly noteworthy. The presence of the trifluoromethyl group imparts unique electronic and steric properties, making it an attractive moiety for enhancing the potency and selectivity of drug candidates. Additionally, the hydrazinyl group provides a reactive site for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, significant progress has been made in understanding the biological properties of 3-hydrazinyl-4-(trifluoromethyl)pyridine. Studies have shown that this compound exhibits promising antiviral and anticancer activities. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-hydrazinyl-4-(trifluoromethyl)pyridine exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus. This makes it a valuable lead compound for the development of new antiviral agents.

Beyond its antiviral properties, 3-hydrazinyl-4-(trifluoromethyl)pyridine has also shown potential as an anticancer agent. In vitro studies have demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells. These findings have sparked interest in further exploring the therapeutic potential of 3-hydrazinyl-4-(trifluoromethyl)pyridine-based compounds in cancer therapy.

The synthetic accessibility of 3-hydrazinyl-4-(trifluoromethyl)pyridine is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on a laboratory scale. This ease of synthesis allows researchers to rapidly generate a wide range of derivatives for biological evaluation, accelerating the drug discovery process.

In addition to its direct biological activities, 3-hydrazinyl-4-(trifluoromethyl)pyridine has also been explored as a building block for more complex molecules. For example, it has been used as a key intermediate in the synthesis of novel heterocyclic compounds with potential applications in various therapeutic areas. The ability to incorporate this compound into larger molecular frameworks opens up new avenues for drug design and development.

The pharmacokinetic properties of 3-hydrazinyl-4-(trifluoromethyl)pyridine-based compounds are also an area of active research. Preliminary studies have indicated that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for their therapeutic efficacy and safety. Ongoing efforts are focused on optimizing these properties to enhance the bioavailability and reduce potential side effects.

In conclusion, 3-hydrazinyl-4-(trifluoromethyl)pyridine (CAS No. 883864-69-5) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its versatile biological activities and synthetic accessibility, makes it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.

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Amadis Chemical Company Limited
(CAS:883864-69-5)3-hydrazinyl-4-(trifluoromethyl)pyridine
A10503
Purity:99%/99%
Quantity:500mg/1g
Price ($):808.0/1553.0